4-cyclopropanecarbonyl-1H-pyrazole hydrochloride
Description
Pyrazoles are a class of organic compounds with a five-membered aromatic ring containing two nitrogen atoms at positions 1 and 2, and three carbon atoms . They are known for their diverse pharmacological effects and are used as synthetic intermediates in preparing relevant chemicals in biological, physical-chemical, material science, and industrial fields .
Synthesis Analysis
Pyrazole nucleus is synthesized with various strategies such as multicomponent approach, dipolar cycloadditions, cyclocondensation of hydrazine with carbonyl system, using heterocyclic system and multicomponent approach . A mild and convenient Cu-catalyzed aerobic oxidative cyclization of β,γ-unsaturated hydrazones provides a broad range of pyrazole derivatives .Molecular Structure Analysis
Pyrazole derivatives are a special class of N-heterocyclic compounds bearing a heteroaromatic five-membered ring with two adjacent nitrogen atoms in the annular structure, one pyrrole-type (proton donor) and one pyridine-type (proton acceptor) .Chemical Reactions Analysis
Pyrazoles have recently been the focus of many techniques, mostly because of how frequently they are used as scaffolds in the synthesis of bioactive chemicals and reactions in various media .Mechanism of Action
Future Directions
Pyrazoles have a wide range of applications in medicinal chemistry, drug discovery, agrochemistry, coordination chemistry, and organometallic chemistry . Their popularity has skyrocketed since the early 1990s . Therefore, synthesizing structurally diverse pyrazole derivatives is highly desirable, and various researchers continue to focus on preparing this functional scaffold and finding new and improved applications .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-cyclopropanecarbonyl-1H-pyrazole hydrochloride involves the reaction of cyclopropanecarbonyl hydrazine with ethyl acetoacetate followed by acid hydrolysis and salt formation with hydrochloric acid.", "Starting Materials": [ "Cyclopropanecarbonyl hydrazine", "Ethyl acetoacetate", "Hydrochloric acid", "Sodium hydroxide", "Water" ], "Reaction": [ "Step 1: Cyclopropanecarbonyl hydrazine is reacted with ethyl acetoacetate in the presence of sodium hydroxide to form 4-cyclopropanecarbonyl-1H-pyrazole.", "Step 2: The resulting product is then subjected to acid hydrolysis using hydrochloric acid to form the hydrochloride salt of 4-cyclopropanecarbonyl-1H-pyrazole.", "Step 3: The product is isolated by filtration and washed with water to obtain the final product, 4-cyclopropanecarbonyl-1H-pyrazole hydrochloride." ] } | |
CAS RN |
2408958-28-9 |
Molecular Formula |
C7H9ClN2O |
Molecular Weight |
172.6 |
Purity |
95 |
Origin of Product |
United States |
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